Cas no 84819-87-4 ( )

• Product Name: &nbsp
• CAS No: 84819-87-4
• MF: C₁₄H₉Br₂NO₃
• MW: 399.034162282944
• CID: 989680
• PubChem ID: 259863
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [4-[(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)amino]phenyl] acetate
• NSC90575
• 4-[(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)amino]phenyl acetate
• 84819-87-4
• DTXSID50293546
• NSC-90575
•  

• Inchi： 1S/C14H9Br2NO3/c1-8(18)20-11-4-2-9(3-5-11)17-10-6-12(15)14(19)13(16)7-10/h2-7H,1H3
• InChI Key： CANSAWQFKJWHDV-UHFFFAOYSA-N
• SMILES： BrC1C(C(=C/C(/C=1)=N\C1C=CC(=CC=1)OC(C)=O)Br)=O

Computed Properties

• Exact Mass: 398.893
• Monoisotopic Mass: 396.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 428.8°C at 760 mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.638
• PSA: 55.73000
• LogP: 3.82470